Cas no 1270480-58-4 (2-(1-AMINOPROPYL)-4-METHYLPHENOL)

• Product Name: 2-(1-AMINOPROPYL)-4-METHYLPHENOL
• CAS No: 1270480-58-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5582868
• PubChem ID: 55221588
• Update Time: 2025-07-21

2-(1-AMINOPROPYL)-4-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINOPROPYL)-4-METHYLPHENOL
• Phenol, 2-(1-aminopropyl)-4-methyl-
• AKOS006242129
• 1270480-58-4
• EN300-1277325

• Inchi： 1S/C10H15NO/c1-3-9(11)8-6-7(2)4-5-10(8)12/h4-6,9,12H,3,11H2,1-2H3
• InChI Key： RFPSOBILTAZPOI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(CC)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 278.4±25.0 °C(Predicted)
• pka: 9.56±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(1-AMINOPROPYL)-4-METHYLPHENOL

Introduction to 2-(1-AMINOPROPYL)-4-METHYLPHENOL (CAS No. 1270480-58-4)

2-(1-AMINOPROPYL)-4-METHYLPHENOL, identified by its Chemical Abstracts Service (CAS) number 1270480-58-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a combination of an aromatic ring, an amine functional group, and a propyl chain, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The structural composition of 2-(1-AMINOPROPYL)-4-METHYLPHENOL includes a phenolic moiety substituted with a methyl group at the 4-position and an aminoethyl chain attached to the 2-position. This configuration imparts both hydrophilic and hydrophobic characteristics to the molecule, facilitating its interaction with biological targets. The presence of the amine group allows for potential hydrogen bonding interactions, while the phenolic hydroxyl group can participate in various chemical reactions, including oxidation and reduction processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, oxidative stress, and neurodegenerative diseases. 2-(1-AMINOPROPYL)-4-METHYLPHENOL has emerged as a promising candidate in this context due to its ability to interact with multiple biological targets. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

Moreover, the phenolic group in 2-(1-AMINOPROPYL)-4-METHYLPHENOL has been shown to possess antioxidant activity, which is crucial for mitigating oxidative damage caused by reactive oxygen species (ROS). Oxidative stress is implicated in various pathological conditions, including cardiovascular diseases, cancer, and neurodegenerative disorders. By scavenging ROS and modulating antioxidant defense systems, this compound may help protect cells from damage and preserve cellular homeostasis.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and interaction modes of 2-(1-AMINOPROPYL)-4-METHYLPHENOL with biological targets using molecular docking simulations. These studies have highlighted its potential as an inhibitor of enzymes such as matrix metalloproteinases (MMPs), which are involved in tissue degradation and inflammation. Additionally, the propyl chain may facilitate penetration across biological membranes, enhancing its bioavailability and therapeutic efficacy.

The synthesis of 2-(1-AMINOPROPYL)-4-METHYLPHENOL involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the amine group onto the aromatic ring, followed by alkylation to attach the propyl chain. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

Preclinical studies have demonstrated the potential therapeutic effects of 2-(1-AMINOPROPYL)-4-METHYLPHENOL in animal models of inflammation and oxidative stress. For instance, oral administration of this compound has been shown to reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in rodents. Similarly, intravenous administration has been observed to protect against oxidative damage in liver tissues exposed to hydrogen peroxide. These findings support further investigation into its therapeutic potential in human diseases.

The pharmacokinetic properties of 2-(1-AMINOPROPYL)-4-METHYLPHENOL are also of great interest. Studies have indicated that this compound exhibits moderate solubility in water and lipids, suggesting good bioavailability following oral or parenteral administration. Its metabolic stability appears to be favorable for prolonged circulation within the body, allowing for sustained therapeutic effects. However, further research is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

In conclusion,2-(1-AMINOPROPYL)-4-METHYLPHENOL (CAS No. 1270480-58-4) represents a promising compound with diverse biological activities relevant to inflammation and oxidative stress. Its unique structural features enable interactions with multiple targets, making it a versatile candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As our understanding of disease pathophysiology continues to evolve,2-(1-AMINOPROPYL)-4-METHYLPHENOL may play a pivotal role in advancing therapeutic strategies across various medical disciplines.